Cas no 2138585-99-4 (4-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine)

• Product Name: 4-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• CAS No: 2138585-99-4
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 5937079
• PubChem ID: 165510268
• Update Time: 2025-10-21

4-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• EN300-1168190
• 2138585-99-4

• Inchi： 1S/C16H17N3O4S/c1-12-10-11-18(16-5-3-2-4-15(16)17-12)24(22,23)14-8-6-13(7-9-14)19(20)21/h2-9,12,17H,10-11H2,1H3
• InChI Key： WBOBBMVLXRQOHY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C2C=CC=CC=2NC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Additional information on 4-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

Recent Advances in the Study of 4-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine (CAS: 2138585-99-4)

The compound 4-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine (CAS: 2138585-99-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 1,5-benzodiazepine derivatives as versatile scaffolds in medicinal chemistry. The introduction of a 4-nitrobenzenesulfonyl group at the N1 position, as seen in 4-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine, has been shown to enhance the compound's stability and bioavailability. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and flow chemistry, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine exhibits promising inhibitory effects against several key enzymes involved in inflammatory pathways. Specifically, the compound has shown potent activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-acting anti-inflammatory agent. These findings are particularly relevant given the growing need for novel anti-inflammatory drugs with improved safety profiles.

Further investigations into the compound's mechanism of action have revealed its ability to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are critical targets in the treatment of neurological disorders such as anxiety and epilepsy. Molecular docking studies have provided insights into the structural basis for this activity, highlighting the importance of the 4-nitrobenzenesulfonyl moiety in receptor binding. These discoveries open new avenues for the development of benzodiazepine-based therapeutics with enhanced selectivity and reduced side effects.

Recent pharmacokinetic studies have also shed light on the compound's metabolic stability and tissue distribution. The 4-nitrobenzenesulfonyl group appears to confer favorable pharmacokinetic properties, including improved oral bioavailability and prolonged half-life compared to traditional benzodiazepine derivatives. These characteristics make the compound an attractive candidate for further preclinical development.

In conclusion, the growing body of research on 4-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine (CAS: 2138585-99-4) underscores its potential as a valuable scaffold for drug discovery. Its unique structural features, combined with promising biological activities and favorable pharmacokinetic properties, position this compound as a promising lead for the development of novel therapeutic agents targeting inflammation and neurological disorders. Future research should focus on optimizing its pharmacological profile and evaluating its efficacy in relevant disease models.